Cas no 67273-84-1 (Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy-)

• Product Name: Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy-
• CAS No: 67273-84-1
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 4129359
• PubChem ID: 20357086
• Update Time: 2025-10-29

Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, [4-(trifluoromethyl)phenoxy]-
• Acetyl chloride, 2-[4-(trifluoromethyl)phenoxy]-
• 2-(4-trifluoromethyl-phenoxy)-acetyl chloride
• SCHEMBL12611856
• 2-[4-(trifluoromethyl)phenoxy]acetyl chloride
• HS-3383
• 67273-84-1
• Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy-

• Inchi： 1S/C9H6ClF3O2/c10-8(14)5-15-7-3-1-6(2-4-7)9(11,12)13/h1-4H,5H2
• InChI Key： MTQZUZFTQRBESO-UHFFFAOYSA-N
• SMILES： C(Cl)(COC1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 238.0008416Da
• Monoisotopic Mass: 238.0008416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy-

Comprehensive Guide to Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- (CAS No. 67273-84-1): Properties, Applications, and Market Insights

Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- (CAS No. 67273-84-1) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This compound belongs to the class of acetyl chloride derivatives and features a trifluoromethylphenoxy group, which enhances its reactivity and utility in various chemical processes. Researchers and industry professionals often search for 2-4-(trifluoromethyl)phenoxy acetyl chloride due to its unique properties and applications in advanced synthesis.

The molecular structure of Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- includes a reactive acetyl chloride moiety, making it a valuable intermediate in the production of active pharmaceutical ingredients (APIs). The presence of the trifluoromethyl group significantly influences its electronic properties, improving its performance in nucleophilic substitution reactions. This characteristic has made it a topic of interest in recent studies on fluorinated organic compounds, a trending area in medicinal chemistry.

One of the most common applications of Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- is in the synthesis of herbicides and pesticides. The trifluoromethylphenoxy group is known for its ability to enhance the biological activity of agrochemicals, making this compound a key building block in crop protection formulations. Additionally, its role in the development of pharmaceutical intermediates has been highlighted in several patents, particularly in the synthesis of anti-inflammatory and antiviral agents.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the growing demand for eco-friendly chemical processes, a major focus in modern industrial chemistry.

The market for fluorinated compounds like Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- is expanding due to their increasing use in drug discovery and material science. Analysts predict steady growth in demand, driven by the pharmaceutical sector's need for high-purity intermediates. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand while maintaining cost efficiency.

For laboratories and manufacturers handling Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy-, proper storage and handling are essential to ensure stability. The compound should be kept in a cool, dry environment, away from moisture and strong bases. Its reactivity with nucleophiles makes it a versatile reagent, but precautions must be taken to avoid unintended reactions.

In summary, Acetyl Chloride, 2-4-(trifluoromethyl)phenoxy- (CAS No. 67273-84-1) is a critical intermediate in modern chemical synthesis, with broad applications in pharmaceuticals and agrochemicals. Its unique trifluoromethylphenoxy structure and reactivity profile make it a subject of ongoing research and industrial interest. As the chemical industry evolves toward sustainable practices, innovations in the production and application of this compound are expected to play a significant role.